Cas no 780027-47-6 (Ethyl 3-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate)

• Product Name: Ethyl 3-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate
• CAS No: 780027-47-6
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 4716981
• Update Time: 2023-08-16

Ethyl 3-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate
• Ethyl 3-(2-aminoethyl)-1H-1,2,4-triazole-5-carboxylate

• Inchi： 1S/C7H12N4O2/c1-2-13-7(12)6-9-5(3-4-8)10-11-6/h2-4,8H2,1H3,(H,9,10,11)
• InChI Key： JLKLEKFSPFWBPL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NNC(CCN)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• XLogP3: -0.1
• Topological Polar Surface Area: 93.9